Cas no 76578-12-6 (Quizalofop)

• Product Name: Quizalofop
• CAS No: 76578-12-6
• MF: C₁₇H₁₃ClN₂O₄
• MW: 344.749123334885
• MDL: MFCD00155371
• CID: 573239
• PubChem ID: 178795
• Update Time: 2025-06-29

Quizalofop Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[4-[(6-chloro-2-quinoxalinyl)oxy]phenoxy]-
• ASSURE
• Quizalofop
• (+-)-2-(4-(6-Chloro-2-quinoxalinyloxy)phenoxy)propanoic acid (9CI)
• (RS)-2-(4-(6-Chloroquinoxalin-2-yloxy)phenoxy)propionic acid
• 2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propanoic acid
• Propanoic acid, 2-(4-((6-chloro-2-quinoxalinyl)oxy)phenoxy)-
• Quizalofop [BSI:ISO]
• Pilot
• Xylafop
• 2-[4-[(6-Chloro-2-quinoxalinyl)oxy]phenoxy]-propanoic acid
• 76578-12-6
• (+-)-2-(4-(6-Chloro-2-quinoxalinyloxy)phenoxy)propanoic acid
• Propanoic acid, 2-[4-[(6-chloro-2-quinoxalinyl)oxy]phenoxy]-
• 2-(4-(6-chloroquinoxalin-2-yloxy)phenoxy)propanoic acid
• ABOOPXYCKNFDNJ-UHFFFAOYSA-N
• SCHEMBL111413
• AKOS015960672
• BCP07599
• C18763
• QUIZALOFOP [ISO]
• 2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoic acid
• as sur-
• CHEBI:81943
• FT-0772688
• D85430
• Quizalofop (free acid)
• UNII-137F325077
• 137F325077
• 2-[4-(6-chloro-2-quinoxalinyloxy)phenoxy]propionic acid
• Propaquizafop acid (CGA 287422)
• 2-[4-(6-chloro-2-quinoxalyloxy)phenoxy]propionic acid
• 2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propionic acid
• CCRIS 9407
• CHEMBL51789
• FT-0630846
• CHEBI:137509
• NS00098682
• N-Acetyl-L-cysteine;Acetylcysteine
• Q2123552
• DTXSID60273935
• Quizalofop (free acid) 10 microg/mL in Acetonitrile
• TS-08086
• CS-0082447
• HY-123307
• DB-056086

• MDL： MFCD00155371
• Inchi： 1S/C17H13ClN2O4/c1-10(17(21)22)23-12-3-5-13(6-4-12)24-16-9-19-15-8-11(18)2-7-14(15)20-16/h2-10H,1H3,(H,21,22)
• InChI Key： ABOOPXYCKNFDNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=C(N=2)OC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

• Exact Mass: 344.0563846g/mol
• Monoisotopic Mass: 344.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.409
• Boiling Point: 533.3±50.0 °C at 760 mmHg
• Flash Point: 276.3±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Quizalofop Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Quizalofop

Quizalofop (CAS No. 76578-12-6): An Overview of a Potent Herbicide

Quizalofop (CAS No. 76578-12-6) is a highly effective herbicide belonging to the aryloxyphenoxypropionate (AOPP) class. This compound has gained significant attention in the agricultural sector due to its selective and potent activity against a wide range of grassy weeds. Quizalofop is particularly effective in controlling weeds in crops such as rice, wheat, and barley, making it an essential tool for farmers and agronomists.

The chemical structure of Quizalofop is characterized by its aryloxyphenoxypropionate backbone, which confers its herbicidal properties. The compound works by inhibiting the enzyme acetyl-CoA carboxylase (ACCase), which is crucial for the synthesis of fatty acids in plants. By disrupting this essential metabolic pathway, Quizalofop effectively halts the growth and development of targeted weeds, leading to their eventual death.

Recent research has shed light on the mechanisms of action and resistance management of Quizalofop. A study published in the *Journal of Agricultural and Food Chemistry* (2023) explored the molecular interactions between Quizalofop and ACCase in different weed species. The findings revealed that certain mutations in the ACCase gene can confer resistance to Quizalofop, highlighting the importance of integrated weed management strategies to prevent resistance development.

In addition to its efficacy, Quizalofop is known for its favorable environmental profile. It has a low toxicity to non-target organisms and a relatively short half-life in soil, reducing the risk of long-term environmental contamination. These properties make Quizalofop a preferred choice for sustainable agricultural practices.

The application methods for Quizalofop are diverse and can be tailored to specific crop needs. It can be applied as a foliar spray or incorporated into soil treatments, depending on the target weeds and crop stage. Proper application timing and rates are crucial for maximizing the herbicidal effect while minimizing potential phytotoxicity to the crop.

One of the key challenges in using Quizalofop is managing resistance. Resistance management strategies include rotating herbicides with different modes of action, using tank mixtures with complementary herbicides, and implementing cultural practices that reduce weed pressure. These strategies help prolong the effectiveness of Quizalofop and other AOPP herbicides.

Recent advancements in formulation technology have further enhanced the performance of Quizalofop. New formulations have improved solubility, stability, and bioavailability, leading to better field performance and reduced environmental impact. For example, encapsulated formulations have been developed to provide controlled release, ensuring consistent herbicidal activity over an extended period.

The safety profile of Quizalofop is another critical aspect that has been extensively studied. Regulatory agencies such as the Environmental Protection Agency (EPA) and European Food Safety Authority (EFSA) have conducted comprehensive risk assessments to ensure that Quizalofop meets stringent safety standards for human health and the environment. These assessments have confirmed that when used according to label instructions, Quizalofop poses minimal risks to users and bystanders.

In conclusion, Quizalofop (CAS No. 76578-12-6) remains a vital tool in modern agriculture due to its high efficacy against grassy weeds, favorable environmental profile, and ongoing advancements in formulation technology. By adhering to best management practices and integrated weed control strategies, farmers can continue to benefit from this potent herbicide while ensuring sustainable agricultural practices.